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Compound of Interest

Compound Name: Triphenyl phosphite

Cat. No.: B1681583

CAS Number: 101-02-0[1][2][3]

This technical guide provides an in-depth overview of triphenyl phosphite, a versatile
organophosphorus compound widely utilized in chemical synthesis and industrial applications.
This document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, safety, and key experimental protocols.

Chemical and Physical Properties

Triphenyl phosphite, with the chemical formula P(OCeHs)s, is a colorless to pale yellow
viscous liquid.[3] It is an important trivalent phosphorus compound used as a reactant and
catalyst in various organic syntheses.[4] The key physical and chemical properties of triphenyl
phosphite are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1681583?utm_src=pdf-interest
https://patents.google.com/patent/DE3612629A1/en
https://www.researchgate.net/publication/370126352_119_Hydrocyanation_of_Alkenes
http://react.rutgers.edu/~fjaekle/courses/ExptB2013.pdf
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
http://react.rutgers.edu/~fjaekle/courses/ExptB2013.pdf
https://www.chemicalbook.com/article/triphenyl-phosphite-synthesis-applications-in-organic-synthesis-and-safety.htm
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula Ci1sH1503P [2][5]
Molecular Weight 310.28 g/mol [1][2]
CAS Number 101-02-0 [L1[21[31[5]
EINECS Number 202-908-4 [2][5]
Melting Point 22-24 °C [1][6]
Boiling Point 360 °C [1][6]
Density 1.184 g/mL at 25 °C [1]
Refractive Index n20/D 1.59 [1]
Flash Point 210 °C (410 °F) [1]
Vapor Pressure 5 mmHg at 205 °C [1]
Appearance .Clef:lr, colorless to light yellow 5]
liquid

Safety Data Sheet Summary

Triphenyl phosphite presents several hazards that necessitate careful handling and
adherence to safety protocols. Below is a summary of its classification and safety information
according to the Globally Harmonized System (GHS).
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin Irritation (Category 2)

H315: Causes skin irritation

Skin Sensitization (Category 1)

H317: May cause an allergic skin reaction

Eye Irritation (Category 2)

H319: Causes serious eye irritation

Specific Target Organ Toxicity — Repeated
Exposure (Category 2)

H373: May cause damage to organs (Nervous
system) through prolonged or repeated

exposure

Hazardous to the Aquatic Environment, Acute

Hazard (Category 1)

H400: Very toxic to aquatic life

Hazardous to the Aquatic Environment, Long-

Term Hazard (Category 1)

H410: Very toxic to aquatic life with long lasting

effects

Precautionary Statements:

Users should wear protective gloves, clothing, and eye/face protection.[2][6] In case of
ingestion, call a poison center or doctor.[2][6] If the substance comes into contact with skin,
wash with plenty of soap and water.[2] For eye contact, rinse cautiously with water for several
minutes, removing contact lenses if present and easy to do.[2][6] It is crucial to avoid release
into the environment and to dispose of the substance and its container in accordance with local
regulations.[2][6]

Key Applications and Reactions

Triphenyl phosphite is a versatile reagent with numerous applications in both laboratory and
industrial settings.

Ligand in Homogeneous Catalysis

Triphenyl phosphite is a common ligand in coordination chemistry, particularly in nickel-
catalyzed reactions. It is used in the hydrocyanation of alkenes, a significant industrial process
for the production of adiponitrile, a precursor to nylon.[5] The nickel(0)-phosphite complexes
are effective catalysts for this transformation.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/publication/370126352_119_Hydrocyanation_of_Alkenes
https://www.nbinno.com/article/pesticide-intermediates/understanding-trimethyl-phosphite-synthesis-methods-and-raw-materials-tw
https://www.researchgate.net/publication/370126352_119_Hydrocyanation_of_Alkenes
https://www.nbinno.com/article/pesticide-intermediates/understanding-trimethyl-phosphite-synthesis-methods-and-raw-materials-tw
https://www.researchgate.net/publication/370126352_119_Hydrocyanation_of_Alkenes
https://www.researchgate.net/publication/370126352_119_Hydrocyanation_of_Alkenes
https://www.nbinno.com/article/pesticide-intermediates/understanding-trimethyl-phosphite-synthesis-methods-and-raw-materials-tw
https://www.researchgate.net/publication/370126352_119_Hydrocyanation_of_Alkenes
https://www.nbinno.com/article/pesticide-intermediates/understanding-trimethyl-phosphite-synthesis-methods-and-raw-materials-tw
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://www.benchchem.com/product/b1681583?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hydrocyanation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Logical Diagram of Triphenyl Phosphite Applications
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Caption: Applications of Triphenyl Phosphite.

Precursor in Organic Synthesis

Triphenyl phosphite serves as a precursor for the synthesis of other organophosphorus
compounds, such as trimethylphosphine. This reaction typically involves the use of a Grignard
reagent.

Experimental Protocols
Synthesis of Trimethylphosphine from Triphenyl
Phosphite

This protocol describes the synthesis of trimethylphosphine via the reaction of triphenyl
phosphite with a Grignard reagent.
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Materials:

Triphenyl phosphite

Methylmagnesium iodide solution

Di-n-butyl ether (anhydrous)

Standard glassware for distillation and inert atmosphere reactions

Procedure:

o A solution of triphenyl phosphite (0.76 M) in di-n-butyl ether is prepared.

e This solution is added dropwise to a cooled solution of methylmagnesium iodide.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and is stirred for an additional 3 hours.

» The reaction apparatus is then set up for distillation with a receiving flask cooled to -78 °C.

e The reaction mixture is slowly heated with stirring. A mixture of di-n-butyl ether and the
desired product, trimethylphosphine, will distill off.

e The collected distillate can be further purified by fractional distillation to yield pure
trimethylphosphine.
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Synthesis of Trimethylphosphine
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Caption: Workflow for Trimethylphosphine Synthesis.

Nickel-Catalyzed Hydrocyanation of Alkenes

This protocol outlines the general steps for the hydrocyanation of an unactivated alkene using
a nickel catalyst with a phosphite ligand like triphenyl phosphite.

Catalyst System:
o Alow-valent nickel source (e.g., Ni(COD)2)

» A phosphite ligand (e.qg., triphenyl phosphite)
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General Procedure:
e The nickel complex is generated in situ or used as a pre-formed catalyst.

e The reaction involves the oxidative addition of hydrogen cyanide (HCN) to the low-valent
nickel complex, forming a hydrido cyanide intermediate.

o The alkene substrate then coordinates to this metal complex.

o Migratory insertion of the alkene into the nickel-hydride bond occurs, forming an alkylnickel
cyanide species.

e The cycle is completed by the rate-limiting reductive elimination of the nitrile product,
regenerating the nickel catalyst.

e Lewis acids, such as triphenylboron, can be added to accelerate the final reductive
elimination step and increase the overall reaction rate.
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Catalytic Cycle for Alkene Hydrocyanation

Ni(H)(CN)Lz(Alkene)
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Caption: Catalytic Cycle of Hydrocyanation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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